Cas no 30094-28-1 (Propanoic acid,2-(diethoxyphosphinyl)-)

• Product Name: Propanoic acid,2-(diethoxyphosphinyl)-
• CAS No: 30094-28-1
• MF: C₇H₁₅O₅P
• MW: 210.164763689041
• MDL: MFCD08063247
• CID: 297027
• Update Time: 2025-08-04

Propanoic acid,2-(diethoxyphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(diethoxyphosphinyl)-
• 2-diethoxyphosphorylpropanoic acid
• (EtO)2P(O)CH(CH3)COOH
• 2-(3-METHYL-4-NITRO-2-PYRIDINYL METHYL)THIO])-1H-BENZOMIDAZOLE
• 2-(Diethoxyphosphinyl)propanoicacid
• 2-(diethoxy-phosphoryl)propionic acid
• 2-(diethylphosphono)propanoic acid
• 2-(Diethylphosphono)propionic acid
• a-(Diethylphosphono)propionic acid
• Diethyl 1-carboxyethylphosphonate
• Propanoic acid,2-(diethoxyphosphinyl)
• Propionicacid,2-phosphono-,P,P-diethyl ester (8CI)
• rac-2-(diethoxyphosphoryl)propanoic acid

• MDL： MFCD08063247
• Inchi： 1S/C7H15O5P/c1-4-11-13(10,12-5-2)6(3)7(8)9/h6H,4-5H2,1-3H3,(H,8,9)
• InChI Key： VQGJFXYTWXPKHV-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 210.06600

Experimental Properties

• PSA: 82.64000
• LogP: 1.72560

Additional information on Propanoic acid,2-(diethoxyphosphinyl)-

Recent Advances in the Study of Propanoic acid,2-(diethoxyphosphinyl)- (CAS: 30094-28-1) in Chemical Biology and Pharmaceutical Research

Propanoic acid,2-(diethoxyphosphinyl)- (CAS: 30094-28-1) is a phosphonate derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique phosphonyl and carboxyl functional groups, has been explored for its potential in drug design, enzyme inhibition, and as a building block for more complex molecules. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for Propanoic acid,2-(diethoxyphosphinyl)-, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel, one-pot synthesis method that significantly reduces reaction time and improves scalability. This advancement is particularly relevant for industrial applications, where efficient and cost-effective production is critical. Additionally, the study explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory and manufacturing settings.

In the realm of biological activity, Propanoic acid,2-(diethoxyphosphinyl)- has shown promise as an enzyme inhibitor. A 2022 study published in Bioorganic & Medicinal Chemistry demonstrated its efficacy in inhibiting specific phosphatases, which are implicated in numerous disease pathways, including cancer and neurodegenerative disorders. The researchers utilized X-ray crystallography to elucidate the binding mechanism, revealing that the phosphonate group interacts strongly with the enzyme's active site. These findings suggest that derivatives of this compound could be developed into targeted therapies for diseases associated with phosphatase dysregulation.

Another area of interest is the compound's role in prodrug design. Due to its ability to mask polar functional groups, Propanoic acid,2-(diethoxyphosphinyl)- has been employed as a promoiety to enhance the bioavailability of poorly soluble drugs. A 2023 review in Molecular Pharmaceutics highlighted several case studies where this approach improved drug delivery and therapeutic outcomes. For instance, a prodrug of an antiviral agent incorporating this phosphonate moiety exhibited enhanced cellular uptake and prolonged release, leading to improved efficacy in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of Propanoic acid,2-(diethoxyphosphinyl)-based compounds. Issues such as metabolic stability, potential toxicity, and formulation compatibility need to be addressed through further research. Recent efforts have focused on structural modifications to mitigate these limitations. For example, a 2024 study in Chemical Communications reported the synthesis of fluorinated analogs with improved metabolic stability and reduced off-target effects. These modifications could pave the way for safer and more effective therapeutic agents.

In conclusion, Propanoic acid,2-(diethoxyphosphinyl)- (CAS: 30094-28-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications in synthesis, enzyme inhibition, and prodrug design underscore its versatility and potential for innovation. Ongoing research aims to overcome existing challenges and unlock new therapeutic possibilities, making this compound a focal point for future discoveries in the field.